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Compound of Interest

Compound Name: 6-iodo-1H-indazole

Cat. No.: B155929

This guide provides crucial safety and logistical information for the handling and disposal of 6-
iodo-1H-indazole, a compound requiring careful management in a laboratory setting. The
following procedures are based on available safety data to ensure the safe handling of this
chemical for researchers, scientists, and drug development professionals.

I. Hazard Identification and Physicochemical
Properties

6-lodo-1H-indazole is classified as a hazardous substance. Based on available safety data
sheets, it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory
irritation[1][2].

Table 1: GHS Hazard Classifications for 6-iodo-1H-indazole[2]

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure irritation
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Table 2: Physical and Chemical Properties of 6-iodo-1H-indazole[2][3][4]

Property Value

Molecular Formula C7HsIN2

Molecular Weight 244.03 g/mol

Appearance Light yellow to brown powder or crystal

Melting Point 208 - 211 °C (406.4 - 411.8 °F)

Solubility No information available

Stability Stable under recommended storage conditions.

Light sensitive.

Incompatible Materials Strong oxidizing agents, Acid chlorides

Carbon monoxide (CO), Carbon dioxide (COz2),

Hazardous Decomposition Products ] ] o
Nitrogen oxides (NOx), Hydrogen iodide

Il. Personal Protective Equipment (PPE)

The primary line of defense when handling 6-iodo-1H-indazole is the consistent and correct
use of appropriate personal protective equipment. A comprehensive PPE protocol is mandatory
to prevent exposure[1][3][5].

Table 3: Required Personal Protective Equipment
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PPE Category Item Specification Rationale

Chemical splash

goggles conformingto  Protects eyes from
Eye Protection Safety Goggles EN 166 (EU) or splashes and airborne

NIOSH (US)
standards[1].

particles.

Face Shield

To be worn over
safety goggles,
especially when there

is a risk of splashing.

Provides a secondary
layer of protection for

the face.

Hand Protection

Chemical-Resistant

Gloves

Nitrile or neoprene

gloves.

Prevents skin contact
with the chemical.
Gloves should be
inspected before use
and changed
immediately upon

contamination.

Body Protection

Laboratory Coat

Flame-resistant with a

full front closure.

Protects skin and
personal clothing from

contamination.

Full-Length Pants and
Closed-Toe Shoes

Ensures no exposed

skin on the lower body

Prevents accidental

skin contact.

and feet.
A NIOSH-approved
N95 or higher-rated
respirator is required
when handling the
Respiratory Protection  Respirator solid compound

outside of a certified
chemical fume hood
or if dust is

generated[6].

Protects the
respiratory system
from inhalation of the

powdered chemical.
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lll. Operational Plan for Handling 6-iodo-1H-indazole

A systematic approach to handling 6-iodo-1H-indazole is essential to minimize risk. The
following workflow outlines the key steps from preparation to post-handling decontamination.
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Caption: Workflow for the safe handling of 6-iodo-1H-indazole.
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Detailed Steps:
e Preparation:
o Ensure all required PPE is available and in good condition.
o Verify that the chemical fume hood has a current certification and is functioning correctly.

o Assemble all necessary glassware, reagents, and equipment within the fume hood to
minimize movement in and out of the containment area.

» Handling the Compound:

o When weighing the solid, use a disposable weigh boat and handle it with care to avoid
generating dust[6].

o If transferring the solid, use a spatula and ensure it is decontaminated after use.
o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly segregate and dispose of all contaminated materials as outlined in the disposal
plan below[6].

o Wash hands thoroughly after handling the chemical, even if gloves were worn.

IV. Disposal Plan for 6-iodo-1H-indazole

Improper disposal of 6-iodo-1H-indazole and its associated waste can pose a risk to human
health and the environment. As a halogenated organic compound, it must be treated as
hazardous waste[7][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.echemi.com/sds/6-bromo-3-iodo-1hindazole-pd180727110612.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-iodo-1H-indazole
https://www.fishersci.com/store/msds?partNumber=AC432420010&productDescription=6-IODO-1H-INDAZOLE+1GR6-&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2178484.htm
https://www.chemicalbook.com/msds/6-IODO-1H-INDAZOLE.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_3_Iodo_6_methyl_4_nitro_1H_indazole.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b155929#personal-protective-equipment-for-handling-6-iodo-1h-indazole
https://www.benchchem.com/product/b155929#personal-protective-equipment-for-handling-6-iodo-1h-indazole
https://www.benchchem.com/product/b155929#personal-protective-equipment-for-handling-6-iodo-1h-indazole
https://www.benchchem.com/product/b155929#personal-protective-equipment-for-handling-6-iodo-1h-indazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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